Cas no 106055-61-2 (Acetic acid, [[(formylamino)carbonyl]amino]oxo-)

• Product Name: Acetic acid, [[(formylamino)carbonyl]amino]oxo-
• CAS No: 106055-61-2
• MF: C₄H₄N₂O₅
• MW: 160.0849609375
• CID: 97372
• PubChem ID: 13766932
• Update Time: 2025-04-18

Acetic acid, [[(formylamino)carbonyl]amino]oxo- Chemical and Physical Properties

Names and Identifiers

• Acetic acid, [[(formylamino)carbonyl]amino]oxo-
• 2-(formylcarbamoylamino)-2-oxoacetic acid
• DTXSID90548906
• [(Formylcarbamoyl)amino](oxo)acetic acid
• 2-(3-formylureido)-2-oxoacetic acid
• 106055-61-2

• Inchi： 1S/C4H4N2O5/c7-1-5-4(11)6-2(8)3(9)10/h1H,(H,9,10)(H2,5,6,7,8,11)
• InChI Key： KZOHWLOVQMRTHH-UHFFFAOYSA-N
• SMILES： O=C(NC=O)NC(C(=O)O)=O

Computed Properties

• Exact Mass: 160.01202123g/mol
• Monoisotopic Mass: 160.01202123g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 113Ų